Cas no 101084-96-2 (2-Methoxy-4-nitrobenzonitrile)
2-Methoxy-4-nitrobenzonitrile structure
Product Name:2-Methoxy-4-nitrobenzonitrile
CAS No:101084-96-2
MF:C8H6N2O3
MW:178.14484167099
MDL:MFCD02093781
CID:91216
PubChem ID:291867
Update Time:2024-11-04
2-Methoxy-4-nitrobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Methoxy-4-nitrobenzonitrile
- 2-Cyano-5-nitroanisole
- 2- methoxy -4- nitrobenzene nitrile
- 2-Methoxy-4-nitrobenzonitrile,98%
- PS-10554
- 2-Methoxy-4-nitrobenzonitrile, 98%
- 2-(methyloxy)-4-nitrobenzonitrile
- Benzonitrile, 2-methoxy-4-nitro-
- M2585
- Z1255431637
- BEA08496
- SCHEMBL1644299
- EN300-99239
- AKOS015889422
- J-000321
- CS-0138989
- MLIKCKXLGYEGAO-UHFFFAOYSA-N
- DTXSID20303222
- MFCD02093781
- NSC157423
- 2-Methoxy-4-nitro-benzonitrile
- AMY28089
- NSC-157423
- 101084-96-2
- FT-0691737
- AKOS005147348
-
- MDL： MFCD02093781
- Inchi： 1S/C8H6N2O3/c1-13-8-4-7(10(11)12)3-2-6(8)5-9/h2-4H,1H3
- InChI Key： MLIKCKXLGYEGAO-UHFFFAOYSA-N
- SMILES： O(C)C1C(C#N)=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 178.03800
- Monoisotopic Mass: 178.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 78.8A^2
Experimental Properties
- Color/Form: Yellow crystalline powder
- Density: 1.32
- Melting Point: 177.0 to 181.0 deg-C
- Boiling Point: 364.545°C at 760 mmHg
- Flash Point: 174.271°C
- Refractive Index: 1.563
- PSA: 78.84000
- LogP: 1.99828
- λmax: 335(MeOH)(lit.)
- Solubility: Insoluble in water
2-Methoxy-4-nitrobenzonitrile Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Warning
- Hazard Statement： H302-H312-H315-H319-H332-H335
- Warning Statement： P261-P280-P305 + P351 + P338
- Hazardous Material transportation number：UN3439
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Risk Phrases：R20/21/22
- Packing Group：III
- Safety Term：6.1
2-Methoxy-4-nitrobenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Methoxy-4-nitrobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM157342-25g |
2-Methoxy-4-nitrobenzonitrile |
101084-96-2 | 95+% | 25g |
$299 | 2021-06-17 | |
| Alichem | A015001311-250mg |
2-Methoxy-4-nitrobenzonitrile |
101084-96-2 | 97% | 250mg |
$475.20 | 2023-09-04 | |
| Alichem | A015001311-500mg |
2-Methoxy-4-nitrobenzonitrile |
101084-96-2 | 97% | 500mg |
$855.75 | 2023-09-04 | |
| Alichem | A015001311-1g |
2-Methoxy-4-nitrobenzonitrile |
101084-96-2 | 97% | 1g |
$1579.40 | 2023-09-04 | |
| TRC | M327023-100mg |
2-Methoxy-4-nitrobenzonitrile |
101084-96-2 | 100mg |
$64.00 | 2023-05-17 | ||
| TRC | M327023-250mg |
2-Methoxy-4-nitrobenzonitrile |
101084-96-2 | 250mg |
$75.00 | 2023-05-17 | ||
| TRC | M327023-500mg |
2-Methoxy-4-nitrobenzonitrile |
101084-96-2 | 500mg |
$87.00 | 2023-05-17 | ||
| TRC | M327023-1g |
2-Methoxy-4-nitrobenzonitrile |
101084-96-2 | 1g |
$ 80.00 | 2022-06-04 | ||
| Chemenu | CM157342-25g |
2-Methoxy-4-nitrobenzonitrile |
101084-96-2 | 95+% | 25g |
$360 | 2023-01-05 | |
| Apollo Scientific | OR345004-1g |
2-Methoxy-4-nitrobenzonitrile |
101084-96-2 | 97% | 1g |
£35.00 | 2025-02-19 |
2-Methoxy-4-nitrobenzonitrile Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
101084-96-2 (2-Methoxy-4-nitrobenzonitrile) Related Products
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- 25174-09-8(Benzonitrile, 2,3-dimethoxy-5-nitro-)
- 71078-58-5(Benzonitrile, 2,2'-[1,4-phenylenebis(oxy)]bis[5-nitro-)
- 1196074-43-7(4-Amino-2-methoxy-5-nitrobenzonitrile)
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